Cas no 2229449-69-6 (N-methyl-1-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)cyclopropan-1-amine)

• Product Name: N-methyl-1-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)cyclopropan-1-amine
• CAS No: 2229449-69-6
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 6529606
• PubChem ID: 165693160
• Update Time: 2025-06-08

N-methyl-1-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)cyclopropan-1-amine
• 2229449-69-6
• N-methyl-1-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)cyclopropan-1-amine
• EN300-1762893

• Inchi： 1S/C11H15N3S/c1-8-9(7-11(12-2)3-4-11)14-5-6-15-10(14)13-8/h5-6,12H,3-4,7H2,1-2H3
• InChI Key： QBCJKDRJYCDGNH-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CC1(CC1)NC

Computed Properties

• Exact Mass: 221.09866866g/mol
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Additional information on N-methyl-1-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)cyclopropan-1-amine

N-Methyl-1-(6-Methylimidazo[2,1-B]1,3-Thiazol-5-Ylmethyl)Cyclopropanamine: A Comprehensive Overview

The compound N-methyl-1-(6-methylimidazo[2,1-b]1,3-thiazol-5-ylmethyl)cyclopropanamine (CAS No. 2229449-69-6) is a structurally complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The molecule's structure is characterized by a cyclopropane ring fused with an imidazothiazole moiety, which contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of imidazothiazole derivatives in the development of novel therapeutic agents. The presence of the cyclopropane ring in this compound adds further complexity to its structure, potentially enhancing its ability to interact with biological targets such as enzymes or receptors. The methyl groups attached to both the imidazothiazole and cyclopropane rings may play a critical role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug design. Researchers have demonstrated that imidazothiazole-containing compounds exhibit promising anti-inflammatory and anticancer activities. For instance, a study published in the *Journal of Medicinal Chemistry* explored the anti-proliferative effects of similar compounds on various cancer cell lines. The results indicated that these molecules could selectively inhibit cancer cell growth while sparing normal cells, suggesting a potential application in oncology.

The synthesis of N-methyl-1-(6-methylimidazo[2,1-b]1,3-thiazol-5-ylmethyl)cyclopropanamine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the imidazothiazole ring through a nucleophilic aromatic substitution reaction and subsequent cyclization to form the cyclopropane ring. The use of microwave-assisted synthesis has been reported to significantly accelerate this process while maintaining high yields and purity.

In terms of physical and chemical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly employed in drug discovery pipelines.

From an environmental standpoint, preliminary studies suggest that this compound is relatively stable under standard storage conditions. However, further research is required to assess its long-term stability and potential degradation pathways under different environmental conditions. This information is crucial for ensuring compliance with regulatory requirements related to chemical safety and environmental impact.

In conclusion, N-methyl-1-(6-methylimidazo[2,1-b]1,3-thiazol-5-ylmethyl)cyclopropanamine represents a valuable addition to the arsenal of heterocyclic compounds being explored for therapeutic applications. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation techniques, positions it as a promising candidate for further investigation in drug development programs.